Cas no 1543649-39-3 (Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate)

• Product Name: Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate
• CAS No: 1543649-39-3
• MF: C₁₄H₂₀BrNO₃
• MW: 330.217503547668
• MDL: MFCD25318474
• CID: 5682912
• PubChem ID: 83225782
• Update Time: 2025-08-02

Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1543649-39-3
• AKOS021547928
• tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate
• EN300-25875751
• Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate

• MDL： MFCD25318474
• Inchi： 1S/C14H20BrNO3/c1-14(2,3)19-13(17)11(16)8-9-7-10(15)5-6-12(9)18-4/h5-7,11H,8,16H2,1-4H3
• InChI Key： WXAKMEDTBFNKMC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(C(=O)OC(C)(C)C)N)OC

Computed Properties

• Exact Mass: 329.06266g/mol
• Monoisotopic Mass: 329.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate

Comprehensive Overview of Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate (CAS No. 1543649-39-3)

Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate is a specialized organic compound with the CAS number 1543649-39-3, widely recognized in pharmaceutical and agrochemical research. This compound belongs to the class of amino acid derivatives, featuring a tert-butyl ester group and a brominated methoxyphenyl moiety. Its unique structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate is driven by its potential applications in medicinal chemistry and peptide synthesis. Researchers are increasingly exploring its role in designing enzyme inhibitors and receptor modulators, which are critical in treating diseases like cancer and neurological disorders. The presence of the bromo and methoxy functional groups enhances its reactivity, enabling diverse chemical transformations.

In the context of green chemistry and sustainable synthesis, CAS 1543649-39-3 has garnered attention for its compatibility with eco-friendly catalysts and solvent-free reactions. This aligns with the global push toward reducing environmental impact in chemical manufacturing. Recent studies highlight its utility in microwave-assisted synthesis, a technique favored for its efficiency and lower energy consumption.

From a commercial perspective, the demand for Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate is rising due to its scalability in GMP production. Pharmaceutical companies prioritize high-purity intermediates like this compound to ensure the safety and efficacy of final drug products. Analytical methods such as HPLC and NMR are routinely employed to verify its purity and structural integrity.

Another trending topic is the integration of AI-driven drug design with traditional synthetic approaches. CAS 1543649-39-3 is frequently referenced in cheminformatics databases, aiding in the prediction of its pharmacokinetic properties. This synergy accelerates the identification of novel therapeutic candidates, addressing unmet medical needs.

Storage and handling of Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate require adherence to standard laboratory protocols. While it is not classified as hazardous, proper ventilation and protective equipment are recommended to ensure workplace safety. Suppliers often provide technical data sheets (TDS) detailing its stability and compatibility with other reagents.

In summary, Tert-butyl 2-amino-3-(5-bromo-2-methoxyphenyl)propanoate (1543649-39-3) is a versatile building block in modern organic synthesis. Its relevance spans drug development, material science, and catalysis research, making it a compound of significant scientific and industrial value. Continued innovation in its applications will likely expand its role in cutting-edge research.